N1-phenyl-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-phenyl-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C19H23N3O2S/c23-18(19(24)21-16-5-2-1-3-6-16)20-13-15-8-10-22(11-9-15)14-17-7-4-12-25-17/h1-7,12,15H,8-11,13-14H2,(H,20,23)(H,21,24)
• InChI Key: WOHVIQLJKXWPPN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=CC=CC=C2)CC3=CC=CS3
• Molecular Formula: C19H23N3O2S
• Molecular Weight: 357.5 g/mol
• CAS No.: 952981-70-3

Description

N1-phenyl-N2-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H23N3O2S and its molecular weight is 357.47. The purity is usually 95%.
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Scientific Research Applications

1. Crystal Structure and Molecular Interactions

• Electronic Structure and Synthesis : The compounds (S)-6-oxo-1-(thiophen-2-ylmethyl)piperidine-2-carboxylic acid and its variant are synthesized, presenting a crystal structure characterized by O-H...O hydrogen bonds and weak C-H...O interactions, resulting in multi-dimensional networks in the crystal structures (Vrabel et al., 2014).

2. Molecular Synthesis and Chemical Properties

• Catalytic Systems for Amidation : Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide is identified as an effective catalyst system for Goldberg amidation, facilitating reactions with (hetero)aryl chlorides and a wide range of aromatic and aliphatic primary amides (Subhadip De et al., 2017).
• Novel Synthetic Approaches for Oxalamides : A new synthetic methodology is developed for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides, providing a useful formula for anthranilic acid derivatives and oxalamides (V. Mamedov et al., 2016).

3. Pharmaceutical and Biological Applications

• HIV-1 Entry Inhibitors : N-phenyl-N'-(2,2,6,6-tetramethyl-piperidin-4-yl)-oxalamide analogs are identified as a new class of HIV-1 entry inhibitors, effectively blocking the gp120-CD4 interaction (Qian Zhao et al., 2005).
• Antiosteoclast Activity : Di(1-oxo/thioxoperhydro-1λ5-[1,3,2]diazaphospholo[1,5-a]pyridine-1-yl)(4-substituted phenyl) boronates exhibit moderate to high antiosteoclast and osteoblast activity, offering potential therapeutic benefits (G. S. Reddy et al., 2012).